Cas no 906163-29-9 (2-amino-N-(4-fluorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(4-fluorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
• CAS No: 906163-29-9
• MF: C₂₂H₁₅FN₄O₄
• MW: 418.377308130264
• CID: 5494707
• Update Time: 2025-07-10

2-amino-N-(4-fluorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(4-fluorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide

• Inchi： 1S/C22H15FN4O4/c23-14-7-9-15(10-8-14)25-22(29)18-17-6-1-2-11-26(17)20(19(18)24)21(28)13-4-3-5-16(12-13)27(30)31/h1-12H,24H2,(H,25,29)
• InChI Key： HIDOHVGNAQQIOU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(F)C=C2)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=CC([N+]([O-])=O)=C2)=C1N

Additional information on 2-amino-N-(4-fluorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide

Introduction to 2-amino-N-(4-fluorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide (CAS No. 906163-29-9)

2-amino-N-(4-fluorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide, identified by its CAS number 906163-29-9, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the indolizine scaffold, a heterocyclic structure known for its presence in various bioactive molecules. The presence of both amino and nitro substituents, along with a fluorophenyl moiety, suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The indolizine core is a privileged structure in drug discovery, often exhibiting properties that make it suitable for binding to biological receptors. In particular, the nitrogen atoms within the indolizine ring can form hydrogen bonds or participate in π-stacking interactions, which are critical for ligand-receptor binding affinity. The compound’s amino group at the 1-position and the carboxamide functionality at the 1-carboxy position further enhance its potential as a pharmacophore. These features are particularly relevant in the context of developing small-molecule inhibitors or modulators for therapeutic applications.

The 4-fluorophenyl substituent is another key feature that contributes to the compound’s uniqueness. Fluoroaromatic rings are widely used in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and receptor binding affinity. The fluorine atom’s electronegativity can influence electronic properties, leading to enhanced binding interactions with certain biological targets. Additionally, the 3-nitrobenzoyl group introduces a strong electron-withdrawing effect, which can further fine-tune the compound’s pharmacokinetic properties and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies suggest that 2-amino-N-(4-fluorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide may interact with proteins through multiple non-covalent interactions, including hydrogen bonding, hydrophobic interactions, and π-cation interactions. These insights have been instrumental in guiding synthetic modifications aimed at optimizing its biological activity.

In vitro studies have begun to explore the potential of this compound as an inhibitor or modulator of various enzymes and receptors. Preliminary data indicate that it may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation and cancer. The fluorophenyl moiety, in particular, has been shown to enhance binding affinity in some cases, suggesting that this compound could be a valuable tool for studying enzyme mechanisms and developing novel therapeutic strategies.

The nitro group in the 3-nitrobenzoyl moiety also presents opportunities for further exploration. Nitroaromatic compounds have been extensively studied for their bioactivity, and functionalization of these groups can lead to significant changes in pharmacological properties. Reductive or oxidative cleavage of the nitro group could yield derivatives with altered biological profiles, making this compound a versatile scaffold for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 2-amino-N-(4-fluorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide represents an excellent example of how functional group interplay can lead to complex molecular architectures. The synthesis involves multi-step reactions that showcase modern techniques in organic synthesis, including transition-metal-catalyzed coupling reactions and palladium-mediated transformations. These synthetic strategies not only highlight the compound’s complexity but also provide insights into methodologies that could be applied to other heterocyclic systems.

The growing interest in indolizine derivatives stems from their diverse biological activities and structural versatility. Researchers have explored various modifications within this scaffold to develop compounds with enhanced potency and selectivity for specific therapeutic targets. The presence of both amino and carboxamide functionalities provides multiple sites for derivatization, allowing chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability.

Future research directions may include exploring the compound’s potential as an antiviral or antibacterial agent. The unique combination of substituents could confer activity against pathogens by interfering with essential metabolic pathways or structural components. Additionally, investigating its effects on signaling pathways relevant to neurological disorders could open new avenues for therapeutic intervention.

The development of new analytical techniques has also facilitated deeper understanding of this compound’s behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been crucial in characterizing its molecular structure and interactions with biological targets. These tools provide essential data for refining computational models and experimental designs.

In conclusion,2-amino-N-(4-fluorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide (CAS No. 906163-29-9) is a structurally complex and biologically intriguing molecule with significant potential in drug discovery. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a focal point in medicinal chemistry investigations.